![molecular formula C9H18ClNO B3049154 2-Oxa-9-azaspiro[5.5]undecane hydrochloride CAS No. 1956370-88-9](/img/structure/B3049154.png)
2-Oxa-9-azaspiro[5.5]undecane hydrochloride
Overview
Description
2-Oxa-9-azaspiro[5.5]undecane hydrochloride is a chemical compound with the molecular formula C9H18ClNO . It has a molecular weight of 191.7 . The compound is typically available in powder form .
Molecular Structure Analysis
The molecular structure of this compound consists of a spirocyclic structure with an oxygen atom (Oxa) and a nitrogen atom (aza) incorporated into the ring system .Physical And Chemical Properties Analysis
This compound is a white solid . It has a molecular weight of 191.7 . The compound is typically stored at room temperature .Scientific Research Applications
Synthetic Approaches and Chemical Properties
- Spiroaminals like 1-oxa-7-azaspiro[5.5]undecane, which are closely related to 2-Oxa-9-azaspiro[5.5]undecane hydrochloride, are cores of natural or synthetic products with significant biological activities. Their unique skeletons and potential applications make them challenging yet important targets for chemical synthesis (Sinibaldi & Canet, 2008).
Applications in Drug Development
- A derivative, 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas, was identified as a potent inhibitor for treating chronic kidney diseases. It showed excellent inhibitory activity and bioavailability, suggesting its potential as an orally active drug candidate for this purpose (Kato et al., 2014).
- Exploration of spirocyclic derivatives of ciprofloxacin, involving 1-oxa-9-azaspiro[5.5]undecane, indicated distinct activity against certain bacterial strains, demonstrating its role in the development of antibacterial agents (Lukin et al., 2022).
- Spirocyclic 1-oxa-9-azaspiro[5.5]undecan-4-amine was used to design potential inhibitors of soluble epoxide hydrolase, demonstrating significant solubility, low lipophilicity, and excellent oral bioavailability in mice. This highlights its application in cardiovascular disease, inflammation, and pain treatment (Lukin et al., 2018).
Chemical Analysis and Synthesis
- The synthesis of 1,9-dioxa-4-azaspiro[5.5]undecane derivatives through a Prins cascade process exemplifies its use in creating new chemical structures (Reddy et al., 2014).
- Tricarbonylcyclohexadienyliumiron complexes were used for synthesizing 2-Azaspiro[5.5]undecane System with tunable amide, demonstrating its utility in regio- and stereoselective chemical synthesis (Ong et al., 1996).
Safety and Hazards
properties
IUPAC Name |
2-oxa-9-azaspiro[5.5]undecane;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c1-2-9(8-11-7-1)3-5-10-6-4-9;/h10H,1-8H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMUYEFXSCVKPPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNCC2)COC1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80857377 | |
Record name | 2-Oxa-9-azaspiro[5.5]undecane--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80857377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1956370-88-9, 374795-48-9 | |
Record name | 2-Oxa-9-azaspiro[5.5]undecane, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1956370-88-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Oxa-9-azaspiro[5.5]undecane--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80857377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-oxa-9-azaspiro[5.5]undecane hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.